Cas no 2137764-22-6 (2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)-)

• Product Name: 2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)-
• CAS No: 2137764-22-6
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 5269385
• Update Time: 2025-10-29

2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)-

• Inchi： 1S/C10H9NO3S/c1-15-9-6-4-5(11)2-3-7(6)14-8(9)10(12)13/h2-4H,11H2,1H3,(H,12,13)
• InChI Key： HPYBQCJQUSPCHT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2C(SC)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)-

Introduction to 2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)- (CAS No. 2137764-22-6)

2-Benzofurancarboxylic acid, 5-amino-3-(methylthio)-, identified by its CAS number 2137764-22-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a benzofuran core appended with functional groups that enhance its biological activity and synthetic potential. The presence of both an amino group and a methylthio substituent makes it a versatile intermediate for the development of novel therapeutic agents.

The benzofuran scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets in a manner that promotes favorable pharmacokinetic and pharmacodynamic properties. In particular, 2-benzofurancarboxylic acid derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The incorporation of an amino group at the 5-position and a methylthio group at the 3-position introduces additional reactivity and binding pockets, enabling further derivatization to achieve specific biological outcomes.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 5-amino-3-(methylthio)benzofuran-2-carboxylic acid as a key intermediate in designing small-molecule inhibitors. These studies suggest that the compound can serve as a precursor for molecules targeting enzymes involved in metabolic pathways relevant to cancer and autoimmune diseases. The amino group provides a site for hydrogen bonding interactions, while the methylthio group enhances lipophilicity, making it an ideal candidate for structure-activity relationship (SAR) studies.

In the realm of medicinal chemistry, the synthesis of 2-benzofurancarboxylic acid derivatives has been optimized through various methodologies, including multi-step organic transformations and catalytic processes. The synthesis of CAS No. 2137764-22-6 involves strategic functionalization of the benzofuran core, ensuring high yield and purity. Modern synthetic approaches often employ transition metal catalysis to facilitate cross-coupling reactions, which are crucial for introducing the desired substituents at specific positions on the aromatic ring.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Emerging research indicates that benzofuran derivatives exhibit broad-spectrum activity against resistant bacterial strains by interfering with essential bacterial processes. The combination of an amino group and a methylthio group in 5-amino-3-(methylthio)benzofuran-2-carboxylic acid enhances its ability to disrupt bacterial cell wall synthesis and membrane integrity. This makes it a promising candidate for further investigation in antimicrobial drug discovery.

The pharmacological profile of CAS No. 2137764-22-6 has been preliminarily assessed through in vitro assays, revealing interesting interactions with biological targets. For instance, studies have shown that certain derivatives exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. The structural features of this compound allow it to mimic natural substrates or modulate enzyme activity, thereby providing a basis for developing targeted therapies.

Another area where this compound shows promise is in the treatment of neurological disorders. Benzofuran derivatives have been reported to cross the blood-brain barrier due to their favorable physicochemical properties, making them suitable candidates for central nervous system (CNS) drug development. The presence of both polar (amino) and non-polar (methylthio) groups enhances solubility and membrane permeability, crucial factors for CNS drug delivery.

The industrial relevance of 2-benzofurancarboxylic acid, 5-amino-3-(methylthio)- (CAS No. 2137764-22-6) extends beyond academic research into practical applications. Pharmaceutical companies are increasingly interested in exploring novel heterocyclic compounds for their therapeutic potential. The versatility of this scaffold allows for rapid diversification into libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.

In conclusion, CAS No. 2137764-22-6 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. The combination of an amino group and a methylthio substituent on the benzofuran core makes it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.